Cas no 1804200-82-5 (5-Bromo-2-propionylmandelic acid)

• Product Name: 5-Bromo-2-propionylmandelic acid
• CAS No: 1804200-82-5
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4939196
• Update Time: 2025-06-23

5-Bromo-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-propionylmandelic acid

• Inchi： 1S/C11H11BrO4/c1-2-9(13)7-4-3-6(12)5-8(7)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
• InChI Key： XKGKUGDZKVWMCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CC)=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 285.98407 g/mol
• Monoisotopic Mass: 285.98407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6
• Molecular Weight: 287.11

Additional information on 5-Bromo-2-propionylmandelic acid

Recent Advances in the Study of 5-Bromo-2-propionylmandelic Acid (CAS: 1804200-82-5)

The compound 5-Bromo-2-propionylmandelic acid (CAS: 1804200-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated mandelic acid derivative structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on its synthesis, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 5-Bromo-2-propionylmandelic acid is its role as a precursor in the synthesis of pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the efficient synthesis of brominated aromatic compounds, which are often used in the development of anticancer and anti-inflammatory agents. The study highlighted the compound's stability and reactivity under mild conditions, making it an attractive candidate for scalable pharmaceutical production.

Another significant development is the exploration of 5-Bromo-2-propionylmandelic acid as a potential inhibitor of specific enzymes involved in metabolic pathways. Research conducted by a team at the University of Cambridge (2024) revealed that this compound exhibits selective inhibition of certain cytochrome P450 enzymes, which play a critical role in drug metabolism. This finding opens new avenues for the design of drugs with reduced metabolic degradation and improved pharmacokinetic profiles.

In addition to its biochemical applications, 5-Bromo-2-propionylmandelic acid has also been investigated for its potential in material science. A recent study in Advanced Materials (2024) reported its use in the development of organic semiconductors, where its unique electronic properties contribute to enhanced charge transport efficiency. This interdisciplinary application underscores the versatility of this compound beyond traditional pharmaceutical uses.

Despite these promising findings, challenges remain in the widespread adoption of 5-Bromo-2-propionylmandelic acid. Issues such as synthesis scalability, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. Ongoing studies are focusing on optimizing synthetic routes and conducting comprehensive in vivo toxicity assessments to ensure its safety for therapeutic use.

In conclusion, 5-Bromo-2-propionylmandelic acid (CAS: 1804200-82-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications range from drug synthesis and enzyme inhibition to material science, highlighting its broad utility. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications, paving the way for innovative therapeutic and technological advancements.